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Compound of Interest

Compound Name: Yttrium triiodate

Cat. No.: B081369 Get Quote

A Technical Guide to Yttrium Triiodate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of yttrium triiodate, focusing on its

fundamental chemical properties. The information is intended to serve as a foundational

reference for professionals in research and development.

Core Chemical and Physical Properties
Yttrium triiodate is an inorganic compound composed of yttrium, iodine, and oxygen. It is a

salt formed from the yttrium cation (Y³⁺) and the iodate anion (IO₃⁻). The precise properties of

yttrium triiodate, such as its crystal structure and solubility, are critical for its application in

materials science and other fields.

Data Presentation
The fundamental quantitative data for yttrium triiodate are summarized below.

Property Value

Chemical Formula Y(IO₃)₃

Molecular Weight 587.62 g/mol

CAS Number 13470-38-7[1][2][3][4]
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Experimental Protocols
Due to the nature of the request focusing on a specific chemical compound's formula and

molecular weight, detailed experimental protocols for drug development or biological signaling

are not applicable. However, a generalized experimental workflow for the synthesis and

characterization of such a compound is relevant.

Synthesis of Yttrium Triiodate:

A common method for the synthesis of yttrium triiodate involves the reaction of a soluble

yttrium salt (e.g., yttrium nitrate) with a solution containing an iodate source (e.g., potassium

iodate or iodic acid) in an aqueous medium.

Preparation of Reactant Solutions: Prepare separate aqueous solutions of a known

concentration of a soluble yttrium salt and an iodate salt.

Reaction: The yttrium salt solution is slowly added to the iodate solution under constant

stirring. The formation of a precipitate indicates the synthesis of yttrium triiodate. The

reaction is typically performed at a controlled temperature to influence crystal size and purity.

Y(NO₃)₃ + 3KIO₃ → Y(IO₃)₃↓ + 3KNO₃

Isolation and Purification: The resulting precipitate is isolated via filtration. It is then washed

multiple times with deionized water to remove any unreacted starting materials and soluble

byproducts.

Drying: The purified precipitate is dried in an oven at a specific temperature to remove

residual water, yielding the final yttrium triiodate product.

Characterization:

To confirm the identity and purity of the synthesized yttrium triiodate, various analytical

techniques can be employed:

X-ray Diffraction (XRD): To determine the crystal structure and phase purity.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational

modes of the iodate group.
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Thermogravimetric Analysis (TGA): To study its thermal stability and decomposition profile.

Elemental Analysis: To confirm the elemental composition (Y, I, O).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

yttrium triiodate.
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Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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